Cas no 2229113-86-2 (methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate)

Methyl 3-(1-(aminomethyl)-4,4-difluorocyclohexyl)benzoate is a fluorinated cyclohexyl benzoate derivative with a functionalized aminomethyl group. Its key structural features include a difluorinated cyclohexyl ring, which enhances lipophilicity and metabolic stability, and an ester moiety that can serve as a versatile synthetic intermediate. The presence of the aminomethyl group allows for further derivatization, making it valuable in medicinal chemistry for the development of bioactive compounds. The difluorination at the 4-position of the cyclohexyl ring can influence conformational rigidity and electronic properties, potentially improving binding affinity in target interactions. This compound is particularly useful in the synthesis of pharmaceuticals and agrochemicals where fluorinated scaffolds are desired.
methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate structure
2229113-86-2 structure
Product Name:methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate
CAS No:2229113-86-2
MF:C15H19F2NO2
MW:283.313671350479
CID:6335709
PubChem ID:165751634
Update Time:2025-10-09

methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate
    • 2229113-86-2
    • EN300-1971643
    • methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate
    • Inchi: 1S/C15H19F2NO2/c1-20-13(19)11-3-2-4-12(9-11)14(10-18)5-7-15(16,17)8-6-14/h2-4,9H,5-8,10,18H2,1H3
    • InChI Key: CAFOQVGEAJQEDR-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C2C=CC=C(C(=O)OC)C=2)(CN)CC1)F

Computed Properties

  • Exact Mass: 283.13838517g/mol
  • Monoisotopic Mass: 283.13838517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.3Ų

methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1971643-0.05g
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate
2229113-86-2
0.05g
$1261.0 2023-09-16
Enamine
EN300-1971643-0.1g
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate
2229113-86-2
0.1g
$1320.0 2023-09-16
Enamine
EN300-1971643-0.25g
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate
2229113-86-2
0.25g
$1381.0 2023-09-16
Enamine
EN300-1971643-0.5g
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate
2229113-86-2
0.5g
$1440.0 2023-09-16
Enamine
EN300-1971643-1.0g
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate
2229113-86-2
1g
$1500.0 2023-05-31
Enamine
EN300-1971643-2.5g
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate
2229113-86-2
2.5g
$2940.0 2023-09-16
Enamine
EN300-1971643-5.0g
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate
2229113-86-2
5g
$4349.0 2023-05-31
Enamine
EN300-1971643-10.0g
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate
2229113-86-2
10g
$6450.0 2023-05-31
Enamine
EN300-1971643-1g
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate
2229113-86-2
1g
$1500.0 2023-09-16
Enamine
EN300-1971643-5g
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate
2229113-86-2
5g
$4349.0 2023-09-16

Additional information on methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate

Introduction to Methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate (CAS No. 2229113-86-2)

Methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate, a compound with the chemical identifier CAS No. 2229113-86-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate incorporates several key functional groups that contribute to its distinct chemical behavior and reactivity.

The presence of a benzoate moiety in the molecule suggests potential interactions with biological targets, making it a valuable candidate for drug discovery. Additionally, the incorporation of fluorine atoms at the 4,4-position of the cyclohexyl ring enhances the metabolic stability and lipophilicity of the compound, which are critical factors in pharmaceutical design. These features make methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate an attractive scaffold for developing novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in drug development. Fluorine atoms can modulate the pharmacokinetic properties of molecules, including their solubility, bioavailability, and metabolic pathways. Studies have shown that fluorinated benzoates exhibit enhanced binding affinity to biological targets, which can lead to more effective and targeted therapies. The compound methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate is no exception and has been investigated for its potential in various therapeutic areas.

In particular, the aminomethyl group attached to the cyclohexyl ring provides a site for further functionalization, allowing for the development of more complex derivatives with tailored properties. This flexibility makes methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate a versatile building block for synthetic chemists working on drug discovery programs. The ability to modify this compound at multiple sites opens up numerous possibilities for creating novel pharmacophores with improved efficacy and reduced side effects.

The synthesis of methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate involves several sophisticated chemical transformations that highlight the expertise required in modern pharmaceutical synthesis. The introduction of fluorine atoms into the cyclohexyl ring necessitates precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The benzoate group in the molecule also presents opportunities for further chemical manipulation. Benzoates are known to exhibit good bioavailability and can be easily modified to introduce additional functional groups or tags for diagnostic purposes. This makes methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate a promising candidate for both therapeutic and diagnostic applications.

Current research is exploring the potential of methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate as a precursor for more complex molecules with enhanced pharmacological properties. By leveraging its unique structural features, scientists aim to develop new drugs that target specific diseases with high precision. The compound's ability to interact with biological systems in multiple ways suggests its utility in treating a wide range of conditions.

The impact of fluorinated compounds on drug development cannot be overstated. These molecules have revolutionized the way new drugs are designed and synthesized, leading to more effective treatments with fewer side effects. The study of methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate contributes to this ongoing effort by providing insights into how fluorine atoms can be strategically incorporated into drug candidates.

In conclusion, methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate (CAS No. 2229113-86-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it an invaluable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent